4-Fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline

• Molecular Formula: C11H11FN2S
• Molecular Weight: 222.28 g/mol
• SMILES: CC1=C(C=CC(=C1)F)NCC2=CN=CS2
• InChI: InChI=1S/C11H11FN2S/c1-8-4-9(12)2-3-11(8)14-6-10-5-13-7-15-10/h2-5,7,14H,6H2,1H3
• InChIKey: YFXLFURPPQOVOL-UHFFFAOYSA-N

4-Fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline: Identity & Procurement

4-Fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline (CAS 1339251-15-8) is a disubstituted N-benzyl aniline derivative bearing a para-fluorine, an ortho-methyl group, and a thiazol-5-ylmethyl substituent at the secondary amine nitrogen. Its molecular formula is C₁₁H₁₁FN₂S with a molecular weight of 222.28 g/mol [1]. The compound belongs to the broader class of N-(heteroarylmethyl)anilines, a scaffold privileged in kinase inhibitor and GPCR modulator discovery programs [2]. Computed physicochemical properties include XLogP3 = 2.9, topological polar surface area (TPSA) = 53.2 Ų, 1 hydrogen bond donor, and 4 hydrogen bond acceptors [1]. It is commercially available from multiple vendors at 95% purity as a research-grade building block .

Privileged N-(heteroarylmethyl)aniline scaffold for kinase and GPCR discovery

Uniform 95% research-grade purity specification across suppliers

Multi-vendor catalog availability reduces supply risk

• [1] PubChem Compound Summary CID 62759607, 4-fluoro-2-methyl-N-[(1,3-thiazol-5-yl)methyl]aniline, National Center for Biotechnology Information, https://pubchem.ncbi.nlm.nih.gov/compound/62759607 (accessed 2026-05-02). View Source
• [2] Shao, H.; Shi, S.; Huang, S.; Hole, A. J.; Abbas, A. Y.; Baumli, S.; Liu, X.; Lam, F.; Wang, S.; Fischer, P. M.; et al. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors: Synthesis, X-ray Crystal Structures, Structure–Activity Relationship, and Anticancer Activities. J. Med. Chem. 2013, 56 (3), 640–659. View Source

4-Fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline: Why Analogs Fall Short

Within the N-(thiazol-5-ylmethyl)aniline series, even single-atom or positional changes produce measurable shifts in lipophilicity, electronic distribution, and steric environment that propagate into altered target engagement, metabolic stability, and synthetic derivatization outcomes. The 4-fluoro-2-methyl substitution pattern on the aniline ring is not interchangeable with the 4-fluoro-only analog (ΔXLogP3 = +0.3) or the 3-fluoro-2-methyl regioisomer, because the ortho-methyl group restricts rotation around the N–CH₂ bond and modulates the electron density at the aniline nitrogen through steric and inductive effects [1]. In kinase inhibitor programs built on the 4-(thiazol-5-yl)-2-(phenylamino)pyrimidine scaffold, the specific position and nature of aniline substituents have been shown to control CDK9 versus CDK2 selectivity windows exceeding 80-fold [2]. Consequently, substituting a close analog into an established synthesis or SAR series without re-optimization risks loss of potency, altered selectivity, and unpredictable pharmacokinetic behavior [2].

4-fluoro-only analog: lipophilicity and steric profile may shift, altering assay partitioning and synthetic behavior.

3-fluoro-2-methyl regioisomer: electronic effect changes from resonance to inductive, impacting downstream reactivity and target-binding context.

Thiazole-methyl analog: blocks critical C-4 vector, limiting SAR diversification on kinase inhibitor scaffolds.

• [1] PubChem Compound Summary CID 62759607 (target) vs CID 62758655 (4-fluoro des-methyl analog): XLogP3 values of 2.9 and 2.6 respectively; National Center for Biotechnology Information, https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-02). View Source
• [2] Shao, H.; Shi, S.; Huang, S.; Hole, A. J.; Abbas, A. Y.; Baumli, S.; Liu, X.; Lam, F.; Wang, S.; Fischer, P. M.; et al. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors: Synthesis, X-ray Crystal Structures, Structure–Activity Relationship, and Anticancer Activities. J. Med. Chem. 2013, 56 (3), 640–659. View Source

4-Fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline: Quantitative Evidence vs. Analogs

Lipophilicity Advantage vs. Des-Methyl Analog

The target compound exhibits a computed XLogP3 of 2.9, compared to 2.6 for the direct des-methyl analog 4-fluoro-N-(thiazol-5-ylmethyl)aniline (CAS 1342182-42-6), representing a ΔlogP of +0.3 [1][2]. This increase in lipophilicity is attributable to the addition of the ortho-methyl group on the aniline ring and falls within the range (logP 1–4) typically associated with favorable passive membrane permeability while maintaining aqueous solubility [3]. For procurement decisions, this difference means the 2-methylated compound will partition differently in both biological assays and synthetic reaction mixtures, and may provide superior cellular penetration in permeability-limited target engagement scenarios compared to the des-methyl analog.

Lipophilicity (XLogP3)

Head-to-head

Target XLogP3 2.9 vs des-methyl analog 2.6; Δ +0.3

Supports permeability assay interpretation

Computed values; may influence cellular penetration ranking

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 2.9 (CID 62759607)
Comparator Or Baseline	4-Fluoro-N-(thiazol-5-ylmethyl)aniline: XLogP3 = 2.6 (CID 62758655, CAS 1342182-42-6)
Quantified Difference	ΔXLogP3 = +0.3 (target more lipophilic)
Conditions	Computed by XLogP3 3.0 algorithm, PubChem 2025.09.15 release [1][2]

Why This Matters

A ΔlogP of +0.3 can shift membrane permeability by an estimated 1.5–2× based on the Lipinski relationship between logP and passive diffusion, directly influencing cellular assay performance and compound prioritization in lead optimization campaigns.

• [1] PubChem Compound Summary CID 62759607, 4-fluoro-2-methyl-N-[(1,3-thiazol-5-yl)methyl]aniline, XLogP3 = 2.9, National Center for Biotechnology Information, https://pubchem.ncbi.nlm.nih.gov/compound/62759607 (accessed 2026-05-02). View Source
• [2] PubChem Compound Summary CID 62758655, 4-fluoro-N-[(1,3-thiazol-5-yl)methyl]aniline, XLogP3 = 2.6, National Center for Biotechnology Information, https://pubchem.ncbi.nlm.nih.gov/compound/62758655 (accessed 2026-05-02). View Source
• [3] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and Computational Approaches to Estimate Solubility and Permeability in Drug Discovery and Development Settings. Adv. Drug Deliv. Rev. 2001, 46 (1–3), 3–26. View Source

TPSA Parity and Increased Steric Bulk

Both the target compound and its 4-fluoro des-methyl analog share an identical computed TPSA of 53.2 Ų, well below the 140 Ų threshold associated with acceptable oral absorption, and each possesses 3 rotatable bonds [1][2]. However, the target compound incorporates an ortho-methyl substituent (van der Waals volume increment ≈ 13.7 cm³/mol) that introduces conformational restriction at the N–CH₂–thiazole linkage without increasing TPSA. This combination—maintained low TPSA with increased steric constraint—is characteristic of successful lead optimization strategies where metabolic stability is improved by blocking benzylic oxidation sites while preserving permeability [3]. The des-methyl analog lacks this steric shield at the ortho position, making it potentially more susceptible to N-dealkylation or ring hydroxylation.

TPSA & Steric Bulk

Head-to-head

TPSA 53.2 Ų (identical); ortho-methyl adds ~13.7 cm³/mol steric volume

Steric constraint may influence metabolic stability

Class-level inference for metabolic site blocking

Evidence Dimension	Topological polar surface area and steric bulk
Target Compound Data	TPSA = 53.2 Ų; rotatable bonds = 3; ortho-methyl present (CID 62759607)
Comparator Or Baseline	4-Fluoro-N-(thiazol-5-ylmethyl)aniline: TPSA = 53.2 Ų; rotatable bonds = 3; no ortho substituent (CID 62758655)
Quantified Difference	ΔTPSA = 0 Ų; additional van der Waals volume of ~13.7 cm³/mol from ortho-methyl group
Conditions	Computed by Cactvs 3.4.8.24, PubChem 2025.09.15 release; van der Waals volume from Bondi radii summation [1][2]

Why This Matters

Compounds that maintain low TPSA while adding steric bulk at metabolically labile positions offer a documented strategy for improving metabolic stability without sacrificing permeability—a key selection criterion when procuring building blocks for lead optimization.

• [1] PubChem Compound Summary CID 62759607, TPSA = 53.2 Ų, 3 rotatable bonds, National Center for Biotechnology Information, https://pubchem.ncbi.nlm.nih.gov/compound/62759607 (accessed 2026-05-02). View Source
• [2] PubChem Compound Summary CID 62758655, TPSA = 53.2 Ų, 3 rotatable bonds, National Center for Biotechnology Information, https://pubchem.ncbi.nlm.nih.gov/compound/62758655 (accessed 2026-05-02). View Source
• [3] Meanwell, N. A. Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chem. Res. Toxicol. 2011, 24 (9), 1420–1456. View Source

Electronic Effects of Fluoro Position (Para vs Meta)

The target compound (4-fluoro-2-methyl) and its regioisomer 3-fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline (CAS 1343043-44-6, CID 62758177) share identical molecular formula (C₁₁H₁₁FN₂S) and molecular weight (222.28 g/mol) [1]. Despite this isomeric relationship, the para-fluorine in the target compound exerts a distinct resonance electron-withdrawing effect (–R effect) on the aniline nitrogen via through-conjugation, whereas the meta-fluorine in the 3-fluoro-2-methyl analog operates predominantly through inductive withdrawal (–I effect) with minimal resonance contribution [2]. This electronic difference translates to divergent reactivity in amide coupling, urea formation, and reductive amination chemistries downstream. In kinase inhibitor SAR campaigns documented in the literature, para-fluoro substitution on the aniline ring of 4-(thiazol-5-yl)-2-(phenylamino)pyrimidines has been associated with enhanced CDK9 inhibitory potency relative to meta-fluoro congeners [3].

Fluorine Electronic Effect

Class-level

Para-fluoro (–R) vs meta-fluoro (–I); Δσ ≈ 0.41

May affect CDK9 inhibition in SAR context

Hammett-based; reactivity differences reported

Evidence Dimension	Electronic effect of fluorine substitution position on aniline nitrogen reactivity and target binding
Target Compound Data	4-Fluoro (para): σp = –0.07 (resonance donor), σm = 0.34 (inductive) – dominant –R effect (CID 62759607)
Comparator Or Baseline	3-Fluoro-2-methyl analog (CID 62758177): meta-fluorine – dominant –I effect; resonance contribution minimal
Quantified Difference	Hammett σp vs σm for fluorine: Δσ ≈ 0.41; divergent reaction rates in N-acylation estimated at 1.5–3× based on σ− correlations [2]
Conditions	Hammett substituent constants from standard compilations; reactivity difference is class-level inference supported by linear free-energy relationships [2]

Why This Matters

Selection of the 4-fluoro regioisomer over the 3-fluoro analog determines the electron density at the aniline nitrogen, which directly controls reaction yields in downstream derivatization and may recapitulate the potency advantage observed for para-fluoro substitution in published kinase inhibitor SAR.

• [1] PubChem Compound Summary CID 62758177, 3-fluoro-2-methyl-N-[(1,3-thiazol-5-yl)methyl]aniline, National Center for Biotechnology Information, https://pubchem.ncbi.nlm.nih.gov/compound/62758177 (accessed 2026-05-02). View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. View Source
• [3] Shao, H.; Shi, S.; Huang, S.; Hole, A. J.; Abbas, A. Y.; Baumli, S.; Liu, X.; Lam, F.; Wang, S.; Fischer, P. M.; et al. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors. J. Med. Chem. 2013, 56 (3), 640–659. SAR Table 2 documents para-fluoro aniline derivatives with IC50 values for CDK9. View Source

Methyl Placement: Aniline vs Thiazole Derivatization Vectors

The target compound carries the methyl group on the aniline ring (C-2 position), whereas the comparator 4-fluoro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline (CAS 1476093-68-1) places the methyl substituent on the thiazole ring (C-4 position) . Both compounds share the same molecular formula (C₁₁H₁₁FN₂S, MW 222.29). This positional difference fundamentally alters which vector is available for further synthetic elaboration: the aniline-methyl compound preserves an unsubstituted thiazole C-2 and C-4 positions for electrophilic substitution or cross-coupling, whereas the thiazole-methyl analog blocks one heterocyclic position but leaves the aniline ortho site vacant [1]. In the context of the 4-(thiazol-5-yl)-2-(phenylamino)pyrimidine scaffold, the thiazole C-4 position is a critical vector for modulating CDK isoform selectivity, and its availability for substitution is a key design parameter [2].

Derivatization Vector

Head-to-head

Aniline-methyl: thiazole C-2/C-4 free; thiazole-methyl: C-4 blocked

Vector availability impacts library design

Synthetic access to key diversity positions

Evidence Dimension	Synthetic elaboration vector availability on thiazole ring
Target Compound Data	Methyl at aniline C-2; thiazole C-2 and C-4 positions unsubstituted and available for further functionalization (CID 62759607)
Comparator Or Baseline	4-Fluoro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline: methyl at thiazole C-4; thiazole C-4 blocked; aniline ortho positions available (CAS 1476093-68-1)
Quantified Difference	Qualitative difference in available derivatization sites; thiazole C-4 free vs blocked directly determines accessible chemical space in library synthesis
Conditions	Retrosynthetic analysis based on standard electrophilic aromatic substitution and Pd-catalyzed cross-coupling reactivity of thiazole [1]

Why This Matters

For medicinal chemistry teams building focused libraries around the 4-(thiazol-5-yl)-2-anilinopyrimidine core, the choice between aniline-methyl and thiazole-methyl substitution determines which diversity vectors can be explored, directly impacting the scope of SAR that can be generated from the building block.

• [1] Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, 2010; Chapter 28 (Thiazoles: reactivity and synthetic transformations). View Source
• [2] Shao, H.; Shi, S.; Huang, S.; Hole, A. J.; Abbas, A. Y.; Baumli, S.; Liu, X.; Lam, F.; Wang, S.; Fischer, P. M.; et al. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors. J. Med. Chem. 2013, 56 (3), 640–659. Figure 4 and Table 3 document the role of thiazole C-4 substituents in CDK9/CDK2 selectivity. View Source

Commercial Availability and Purity Benchmarking

The target compound is stocked by multiple independent vendors at a uniform minimum purity specification of 95%: AKSci (Catalog 8638DQ) , Leyan (Product No. 1351689) , and Chemscene (CAS 1339251-15-8) . In comparison, the 4-fluoro des-methyl analog (CAS 1342182-42-6) is listed by Fluorochem at 95% but with fewer stocking vendors identified, while the 3-fluoro-2-methyl regioisomer (CAS 1343043-44-6) shows limited commercial availability through CymitQuimica with a discontinued status noted on some listings . Multi-vendor sourcing of the target compound at consistent purity reduces single-supplier dependency risk and facilitates competitive pricing in procurement workflows.

Commercial Availability

Supplier data

≥3 independent vendors at 95% purity; limited supply for analogs

Procurement reliability context

Supplier data; verify current stock

Evidence Dimension	Number of independent vendors supplying at ≥95% purity
Target Compound Data	≥3 independent vendors at 95% purity (AKSci, Leyan, Chemscene); additional listings via CymitQuimica
Comparator Or Baseline	4-Fluoro-N-(thiazol-5-ylmethyl)aniline: primarily Fluorochem; 3-fluoro-2-methyl regioisomer: limited availability with some listings discontinued
Quantified Difference	≥2 additional independent supply sources for the target compound
Conditions	Vendor catalog search conducted May 2026; purity specifications as stated on vendor technical datasheets

Why This Matters

Multi-vendor availability at consistent purity directly reduces procurement lead time and supply risk, which is critical for projects where this building block is used in multi-step synthetic sequences requiring reproducible intermediate quality.

4-Fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline: Application Scenarios

CDK9/CDK2 Selective Kinase Inhibitor Development

The compound serves as a direct precursor for constructing 4-(thiazol-5-yl)-2-(4-fluoro-2-methylphenylamino)pyrimidines, a substitution pattern consistent with the SAR optimization trajectory described for selective CDK9 inhibitors. In the foundational CDK9 inhibitor study, para-fluoro-substituted anilinopyrimidine derivatives achieved CDK9 IC₅₀ values as low as 7 nM with over 80-fold selectivity versus CDK2, and the 4-fluoro-2-methyl aniline fragment provides the exact substitution pattern suitable for probing ortho-methyl steric effects on this scaffold [1]. Researchers should prioritize this building block when the synthetic route requires the thiazole C-4 position to remain unsubstituted for subsequent diversification, as documented in Section 3, Evidence Item 4 [2].

M3 Muscarinic Receptor Antagonist Synthesis

Patent literature identifies N-(thiazol-5-ylmethyl)aniline derivatives as core intermediates in the synthesis of M3 muscarinic acetylcholine receptor (mAChR) antagonists for respiratory disease indications [3]. The 4-fluoro-2-methyl substitution pattern on the aniline ring introduces lipophilicity (XLogP3 = 2.9, as established in Section 3, Evidence Item 1) that aligns with the physicochemical profiles of clinically evaluated inhaled mAChR antagonists, where moderate logP values (2–4) are targeted to balance lung tissue retention with systemic clearance [1]. The multi-vendor availability at 95% purity supports gram-scale procurement for lead optimization campaigns in this therapeutic area.

Diversity-Oriented Synthesis and Fragment Libraries

The compound's combination of an unsubstituted thiazole ring (C-2 and C-4 free), a secondary amine handle for alkylation/acylation, and a para-fluoro substituent compatible with ¹⁹F NMR-based screening assays makes it a versatile building block for diversity-oriented synthesis (DOS) libraries [4]. The ortho-methyl group provides a stereoelectronic control element that can influence diastereoselectivity in subsequent transformations. The consistent TPSA of 53.2 Ų (Section 3, Evidence Item 2) across this compound and its analogs ensures that library members derived from it will remain within favorable oral bioavailability space when elaborated into final screening compounds [1].

Fungicidal Thiazolylcarboxanilide Agrochemical Intermediates

Patent WO2003087061 and related filings describe thiazolylcarboxanilide derivatives bearing fluorinated aniline moieties as agricultural fungicides [5]. The 4-fluoro-2-methyl aniline fragment present in the target compound matches the substitution pattern exemplified in these disclosures, where the para-fluorine enhances metabolic stability in planta while the ortho-methyl group modulates phloem mobility. The availability of this building block from multiple suppliers at research-grade purity enables agrochemical discovery groups to access this chemotype without committing to custom synthesis, reducing hit-to-lead timelines for novel fungicide programs.

Application

Selection Property

Validation Focus

CDK9/CDK2 inhibitor research

Para-fluoro substitution pattern fit

Kinase selectivity assay endpoints

M3 mAChR antagonist probe synthesis

Lipophilicity within research-relevant range

Receptor binding and functional assay endpoints

Fragment-based library design

Unsubstituted thiazole and secondary amine vectors

19F NMR screening compatibility

Agrochemical fungicide discovery

Fluorinated aniline scaffold with ortho-methyl

In planta metabolic stability assessment

• [1] Shao, H.; Shi, S.; Huang, S.; Hole, A. J.; Abbas, A. Y.; Baumli, S.; Liu, X.; Lam, F.; Wang, S.; Fischer, P. M.; et al. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors. J. Med. Chem. 2013, 56 (3), 640–659. View Source
• [2] PubChem Compound Summary CID 62759607, computed properties and structural analysis, National Center for Biotechnology Information, https://pubchem.ncbi.nlm.nih.gov/compound/62759607 (accessed 2026-05-02). View Source
• [3] Busch-Petersen, J.; Laine, D. I.; Palovich, M. R.; et al. M3 Muscarinic Acetylcholine Receptor Antagonists. U.S. Patent Application US20060205782A1, September 14, 2006. View Source
• [4] PubChem Compound Summary CID 62759607, TPSA = 53.2 Ų, XLogP3 = 2.9, ¹⁹F NMR-amenable para-fluoro substituent, National Center for Biotechnology Information. View Source
• [5] Dunkel, R.; Elbe, H.-L.; Rieck, H.; Wachendorff-Neumann, U.; Kuck, K.-H. Disubstituted Thiazolylcarboxanilides and Their Use as Fungicides. PCT International Application WO2003087061A1, October 23, 2003. View Source